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Compound of Interest

Compound Name: Dimethyl adipate-d8

Cat. No.: B12394903

This technical guide provides comprehensive information on the molecular properties,
synthesis, and applications of Dimethyl Adipate-d8, tailored for researchers, scientists, and
professionals in drug development.

Core Properties of Dimethyl Adipate-d8

Dimethyl adipate-d8 is the deuterated form of dimethyl adipate, an organic compound used as
a plasticizer, solvent, and chemical intermediate.[1][2] The incorporation of deuterium, a stable
heavy isotope of hydrogen, makes it a valuable tool in various research applications,
particularly as a tracer for quantification in drug development processes.[1][3]

The key molecular and physical properties of Dimethyl Adipate-d8 are summarized in the
table below for easy reference.
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Property Value Source
Molecular Formula CsHsDsOa4 [3114]
Molecular Weight 182.24 g/mol [3114]

dimethyl 2,2,3,3,4,4,5,5-
IUPAC Name _ _ (5]
octadeuteriohexanedioate

CAS Number 52089-64-2 [4]

Appearance Colorless to light yellow liquid

[2H]C([2H])(C(=0)OC)C([2H])
SMILES ([ZHDC([2H])([2H) C([2H]) [4]115]
([2H)C(=0)oC

Experimental Protocols

The synthesis of dimethyl adipate and its deuterated isotopologue can be achieved through
several methods. A common and well-documented laboratory-scale protocol is the esterification
of adipic acid with methanol. While the following protocol is for the non-deuterated compound,
the synthesis of the d8 variant would involve the use of deuterated adipic acid (adipic acid-d8)
and/or deuterated methanol (methanol-d4), depending on the desired labeling pattern.

This protocol describes the synthesis of dimethyl adipate by the esterification of adipic acid and
methanol, catalyzed by immobilized Candida antarctica lipase B.[6]

Materials:

Adipic acid (or adipic acid-d8 for the deuterated variant)

Methanol

Immobilized Candida antarctica lipase B

Stainless steel pressure microreactor

Aluminum oxide (Al203) for filtration
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« Distillation apparatus
Procedure:

e Charge a 17 mL stainless steel pressure microreactor with 5 wt% of zeolite NaY-Bf, 100
mmol of adipic acid, and 300-400 mmol of dimethyl carbonate.[6]

o Hermetically seal the reactor.

» Heat the reaction mixture to 180-200°C for 5 hours.

 After the reaction is complete, cool the reactor to room temperature.

e Open the reactor and filter the reaction mixture through a bed of Al2Os.
« Distill off the unreacted dimethyl carbonate.

e The remaining residue can be further purified by distillation under atmospheric pressure or in
a vacuum, or by crystallization from ethanol to yield dimethyl adipate.

Applications and Workflows

Dimethyl adipate-d8 is primarily utilized as an internal standard for quantitative analyses using
techniques such as NMR, GC-MS, or LC-MS.[1] Deuteration can also influence the
pharmacokinetic and metabolic profiles of drugs, making it a subject of interest in drug
development.[1][3]

The following diagram illustrates a generalized workflow for the synthesis of dimethyl adipate
from cyclopentanone and dimethyl carbonate, a greener alternative to traditional petroleum-
based methods.[7][8]
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Caption: Synthesis pathway of Dimethyl Adipate from Cyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12394903?utm_src=pdf-body-img
https://www.benchchem.com/product/b12394903?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dimethyl-adipate-d8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» 2. Dimethyl adipate - Wikipedia [en.wikipedia.org]
¢ 3. medchemexpress.com [medchemexpress.com]
e 4. chemcd.com [chemcd.com]

» 5. Dimethyl hexanedioate-d8 | CBH1404 | CID 12409296 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» 6. Dimethyl adipate synthesis - chemicalbook [chemicalbook.com]
o 7.researchgate.net [researchgate.net]
e 8. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl Adipate-d8].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394903#dimethyl-adipate-d8-molecular-weight-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://en.wikipedia.org/wiki/Dimethyl_adipate
https://www.medchemexpress.com/dimethyl-adipate-d8.html?locale=ko-KR
http://www.chemcd.com/prodetailCCD01399233.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-hexanedioate-d8
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-hexanedioate-d8
https://www.chemicalbook.com/synthesis/dimethyl-adipate.htm
https://www.researchgate.net/publication/257683426_Synthesis_of_dimethyl_adipate_from_cyclopentanone_and_dimethyl_carbonate_over_solid_base_catalysts
https://www.mdpi.com/2073-4344/14/1/86
https://www.benchchem.com/product/b12394903#dimethyl-adipate-d8-molecular-weight-and-formula
https://www.benchchem.com/product/b12394903#dimethyl-adipate-d8-molecular-weight-and-formula
https://www.benchchem.com/product/b12394903#dimethyl-adipate-d8-molecular-weight-and-formula
https://www.benchchem.com/product/b12394903#dimethyl-adipate-d8-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12394903?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

